4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde

• Molecular Formula: C8H11F3O2
• Molecular Weight: 196.17 g/mol
• IUPAC Name: 4-(2,2,2-trifluoroethyl)oxane-4-carbaldehyde
• InChI: InChI=1S/C8H11F3O2/c9-8(10,11)5-7(6-12)1-3-13-4-2-7/h6H,1-5H2
• InChI Key: QSNKRRBQTUFRDU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC(F)(F)F)C=O

Description

4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde is a fluorinated heterocyclic compound featuring an oxane (tetrahydropyran) ring substituted with a trifluoroethyl group and a carbaldehyde moiety at the 4-position. The trifluoroethyl group imparts strong electron-withdrawing properties, enhancing the compound’s stability and reactivity in synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde typically involves the reaction of oxane derivatives with trifluoroethylating agents under controlled conditions. One common method includes the use of trifluoroethyl iodide in the presence of a base to introduce the trifluoroethyl group onto the oxane ring. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of 4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde may involve large-scale synthesis using similar methods as in laboratory settings but optimized for higher yields and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The trifluoroethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of 4-(2,2,2-Trifluoroethyl)oxane-4-carboxylic acid.

Reduction: Formation of 4-(2,2,2-Trifluoroethyl)oxane-4-methanol.

Substitution: Formation of various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde involves its interaction with specific molecular targets. The trifluoroethyl group can enhance the compound’s lipophilicity, allowing it to interact more effectively with hydrophobic regions of proteins and enzymes. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, potentially altering their function .

Comparison with Similar Compounds

Key Observations:

Heterocyclic Core :

• The oxane ring in the target compound provides a six-membered oxygen-containing ring, offering conformational stability compared to the five-membered thiophene (sulfur-containing) and thiazole (sulfur- and nitrogen-containing) rings. This affects solubility and electronic properties .
• Thiophene and thiazole derivatives exhibit aromaticity, enhancing their role in charge-transfer applications (e.g., organic electronics), whereas oxane derivatives are more common in solubility-enhancing motifs for pharmaceuticals .

Fluorine atoms in all three compounds improve metabolic stability and bioavailability, a critical feature in drug design .

Aldehyde Position :

• The aldehyde group at the 4-position in the oxane derivative may exhibit steric hindrance due to the bulky trifluoroethyl group, reducing reactivity in nucleophilic additions compared to the 2-position aldehydes in thiophene/thiazole analogs .

Research Findings and Limitations

• Trifluoroethyl vs. Fluoro/Methoxy Groups : The trifluoroethyl group in the target compound likely enhances thermal and chemical stability compared to fluorophenyl or methoxyphenyl groups, as seen in lithium-sulfur battery electrolytes where trifluoroethyl carbonates improve cycle life .
• Heterocyclic Reactivity : Thiazole and thiophene aldehydes are more reactive in cross-coupling reactions due to aromatic heterocycles, whereas the oxane derivative may require tailored conditions for similar transformations .
• Data Gaps : Direct experimental data (e.g., melting points, solubility) for 4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde are absent in the evidence, necessitating extrapolation from structural analogs.

Biological Activity

4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a unique trifluoroethyl group which significantly influences its chemical reactivity and biological interactions. The presence of fluorine atoms can enhance lipophilicity and alter the electronic properties of the molecule, potentially impacting its interaction with biological targets.

1. Anticancer Activity

Research indicates that compounds with similar structural motifs exhibit significant anticancer properties. For instance, studies on related aldehyde derivatives have shown inhibition of cell proliferation in various cancer cell lines. The mechanism often involves the induction of apoptosis and modulation of signaling pathways associated with cancer progression.

• Case Study : A study on furo[3,2-h]chromene derivatives demonstrated that modifications at the aldehyde position could lead to enhanced cytotoxicity against breast cancer cells (MCF-7) and other malignancies. These compounds exhibited IC50 values in the low micromolar range, indicating potent activity against cancer cell proliferation .

2. Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been evaluated through various assays targeting key enzymes involved in disease processes.

• Cholinesterase Inhibition : Similar compounds have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial for neurotransmission. The presence of electron-withdrawing groups like trifluoromethyl enhances binding affinity to these enzymes .
• Cyclooxygenase Inhibition : The compound's analogs have also been tested for their ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are involved in inflammatory processes. These studies suggest that structural modifications can lead to varying degrees of inhibitory activity .

Enzyme Target	IC50 Value (μM)	Mechanism of Action
AChE	10.4	Competitive inhibition
BChE	7.7	Competitive inhibition
COX-2	5.4	Non-selective inhibition

Mechanistic Studies

Molecular docking studies have provided insights into the binding interactions between 4-(2,2,2-Trifluoroethyl)oxane-4-carbaldehyde and its biological targets. The trifluoromethyl group is believed to participate in hydrogen bonding and π-stacking interactions, enhancing the compound's affinity for target proteins.